2-Phenoxyethyl methanesulfonate
Overview
Description
2-Phenoxyethyl methanesulfonate (PEMS) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PEMS is a sulfonate ester that is commonly used as a reagent for the protection of hydroxyl groups in organic synthesis. In addition, PEMS has been found to exhibit various biological activities, making it a promising candidate for future research.
Mechanism of Action
2-Phenoxyethyl methanesulfonate has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral activities. The mechanism of action of this compound is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in cells. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. In addition, this compound has been shown to induce apoptosis in cancer cells, suggesting its potential as a therapeutic agent for cancer.
Advantages and Limitations for Lab Experiments
2-Phenoxyethyl methanesulfonate is a useful reagent for the protection of hydroxyl groups in organic synthesis due to its selectivity and ease of use. However, this compound has some limitations in lab experiments, including its relatively low solubility in water and its potential toxicity to cells at high concentrations.
Future Directions
There are many potential future directions for research on 2-Phenoxyethyl methanesulfonate. One area of interest is the development of new synthetic methods for the production of this compound and related compounds. Another area of interest is the investigation of the mechanism of action of this compound and its potential as a therapeutic agent for various diseases. Finally, the development of new applications for this compound in fields such as materials science and catalysis is also an area of potential future research.
Scientific Research Applications
2-Phenoxyethyl methanesulfonate has been extensively studied for its potential applications in various fields of research. One of the most significant applications of this compound is in the protection of hydroxyl groups in organic synthesis. This compound can selectively protect primary and secondary hydroxyl groups, making it a useful reagent for the synthesis of complex molecules.
Properties
141482-06-6 | |
Molecular Formula |
C9H12O4S |
Molecular Weight |
216.26 g/mol |
IUPAC Name |
2-phenoxyethyl methanesulfonate |
InChI |
InChI=1S/C9H12O4S/c1-14(10,11)13-8-7-12-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3 |
InChI Key |
CEWGIIZKTNAOIY-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)OCCOC1=CC=CC=C1 |
Canonical SMILES |
CS(=O)(=O)OCCOC1=CC=CC=C1 |
Pictograms |
Corrosive; Irritant |
synonyms |
2-phenoxyethyl Methanesulfonate |
Origin of Product |
United States |
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